Cas no 13426-94-3 (N-Methylbenzylamine Hydrochloride)

• Product Name: N-Methylbenzylamine Hydrochloride
• CAS No: 13426-94-3
• MF: C₈H₁₂ClN
• MW: 157.640581130981
• MDL: MFCD01732455
• CID: 140836
• PubChem ID: 9855548
• Update Time: 2025-06-13

N-Methylbenzylamine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine,N-methyl-, hydrochloride (1:1)
• N-Methylbenzylamine Hydrochloride
• benzyl(methyl)azanium,chloride
• N-Methyl-1-phenylmethanamine hydrochloride
• Benzenemethanamine,N-methyl-, hydrochloride (9CI)
• Benzyl(methyl)ammonium chloride
• Benzylamine, N-methyl-, hydrochloride (8CI)
• Benzylmethylamine hydrochloride
• Methylbenzylamine hydrochloride
• N-Benzylmethylamine hydrochloride
• N-Benzyl-N-methylamine hydrochloride
• N-Benzyl-N-methylammonium chloride
• NCGC00095975-01
• MFCD01732455
• Benzyl-Methyl-Ammonium Chloride
• SS-3494
• Q27281641
• CAS-13426-94-3
• BENZENEMETHANAMINE, N-METHYL-, HYDROCHLORIDE (1:1)
• N-benzyl-methylaminehydrochloride
• Tox21_111541
• JQP1JP335I
• 61789-73-9
• DTXCID9026007
• DTXSID1046007
• CBSOFSBFHDQRLV-UHFFFAOYSA-N
• AKOS005111049
• A800781
• NCGC00166047-03
• FT-0681809
• 13426-94-3
• n-benzyl-n-methylamine-hydrochloride
• N-methyl-1-phenyl-methanamine Hydrochloride
• A922286
• CCG-214353
• N-methyl-1-phenylmethanamine;hydrochloride
• methylbenzylamine-hydrochlo-ride
• CHEBI:191064
• SPECTRUM1400242
• Tox21_111541_1
• n-methyl-1-phenylmethanaminehydrochloride
• BENZYLAMINE, N-METHYL-, HYDROCHLORIDE
• Benzenemethanamine, N-methyl-, hydrochloride
• CHEMBL13952
• benzyl(methyl)amine hydrochloride
• N-methyl(phenyl)methanamine hydrochloride
• DB-361365
• Benzenemethanamine, N-methyl-, hydrochloride (9CI)
• USAF EL-81
• DB-361435
• UNII-JQP1JP335I

• MDL： MFCD01732455
• Inchi： 1S/C8H11N.ClH/c1-9-7-8-5-3-2-4-6-8;/h2-6,9H,7H2,1H3;1H
• InChI Key： CBSOFSBFHDQRLV-UHFFFAOYSA-N
• SMILES： Cl.N(C)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 157.06596
• Monoisotopic Mass: 157.0658271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 65
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Experimental Properties

• PSA: 12.03

N-Methylbenzylamine Hydrochloride Security Information

• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on N-Methylbenzylamine Hydrochloride

Comprehensive Overview of N-Methylbenzylamine Hydrochloride (CAS No. 13426-94-3): Properties, Applications, and Industry Insights

N-Methylbenzylamine Hydrochloride (CAS No. 13426-94-3) is a versatile organic compound widely utilized in pharmaceutical synthesis, agrochemical research, and specialty chemical manufacturing. This white crystalline powder, with its molecular formula C₈H₁₁N·HCl, has garnered significant attention due to its role as a key intermediate in the production of bioactive molecules. The compound's unique structural features, including its secondary amine functionality and aromatic benzyl group, make it particularly valuable for nucleophilic substitution reactions and chiral auxiliaries in asymmetric synthesis.

Recent trends in green chemistry have spotlighted N-Methylbenzylamine HCl as researchers explore solvent-free synthesis methods and catalytic processes to improve its production efficiency. Analytical techniques like HPLC purity testing and FTIR spectral analysis are frequently discussed in relation to quality control protocols for this compound. The growing demand for high-purity amine derivatives in drug discovery has led to increased searches for "CAS 13426-94-3 suppliers" and "N-Methylbenzylamine Hydrochloride synthesis" across scientific databases.

The pharmaceutical industry values N-Methylbenzylamine Hydrochloride for its application in developing CNS-active compounds and local anesthetics. Its hydrochloride salt form enhances stability and water solubility compared to the free base, addressing common formulation challenges. Current research publications highlight its utility in creating multifunctional ligands for neurological targets, aligning with the increasing focus on neuropharmacology and GPCR modulation in medicinal chemistry.

Material science applications leverage the compound's properties for corrosion inhibition and polymer modification. The benzylamine scaffold demonstrates remarkable efficacy in protecting metal surfaces, particularly in industrial cooling systems. This has generated substantial interest in queries like "amine-based corrosion inhibitors" and "CAS 13426-94-3 material applications" across technical forums and research platforms.

Quality specifications for N-Methylbenzylamine Hydrochloride typically include parameters such as ≥98% purity, melting point range (210-215°C), and heavy metal content limits. Advanced characterization methods including X-ray crystallography and mass spectrometry are employed to verify structural integrity. The compound's stability profile under various storage conditions remains a frequent topic in technical discussions, particularly regarding moisture-sensitive compounds handling protocols.

Emerging applications in catalysis demonstrate the compound's potential as a ligand precursor for transition metal complexes. Recent patent literature describes its use in creating asymmetric hydrogenation catalysts, responding to the pharmaceutical industry's need for enantioselective synthesis methods. This aligns with growing searches for "chiral amine catalysts" and "N-substituted benzylamine applications" in synthetic chemistry databases.

Regulatory compliance aspects of N-Methylbenzylamine Hydrochloride production emphasize proper GMP documentation and safety data sheets management. While not classified as hazardous under standard protocols, proper handling procedures including PPE requirements and ventilation standards are routinely addressed in technical bulletins. The compound's ecotoxicological profile has become increasingly relevant with rising environmental regulations in chemical manufacturing.

The global market for N-Methylbenzylamine Hydrochloride reflects steady growth, driven by expanding pharmaceutical R&D expenditures and specialty chemical demand. Regional production capabilities and supply chain optimization strategies frequently appear in industry reports, particularly concerning API intermediate sourcing. Current market analysis suggests particular growth in the Asia-Pacific region for fine chemical production including this compound.

Future research directions may explore the compound's potential in bioconjugation chemistry and smart material development. The amine hydrochloride functionality offers interesting possibilities for surface functionalization in nanomaterials and drug delivery systems. These applications correspond with increasing academic interest in "benzylamine derivative applications" and "CAS 13426-94-3 research" across scientific literature indexes.